3-(1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)pyrazine-2-carboxamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C18H13N5OS/c24-17(22-11-12-4-3-7-19-10-12)15-16(21-9-8-20-15)18-23-13-5-1-2-6-14(13)25-18/h1-10H,11H2,(H,22,24)
• InChI Key: GNTHPRFFILOMKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=NC=CN=C3C(=O)NCC4=CN=CC=C4
• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol

Description

3-(1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)pyrazine-2-carboxamide, also known as BPTP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPTP belongs to the family of benzothiazole derivatives, which have been widely studied for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound and its derivatives are key in synthesizing new thiazole and pyrazole derivatives, showing promise in antimicrobial activities. The synthesis involves multi-step reactions, starting from basic thiazole and pyrazine components, leading to compounds that exhibit significant antimicrobial properties (Gouda et al., 2010).
• Research has also focused on the synthesis of benzothiazolyl derivatives, with methods yielding compounds that undergo reactions with heterocyclic diazonium salts, leading to a variety of potential applications in medicinal chemistry (Farag et al., 1996).

Antimicrobial and Antifungal Activities

• A study detailed the synthesis of a new organic compound closely related to the chemical structure of interest, highlighting its antibacterial and antifungal efficacy. This compound was synthesized through a reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, showing significant activity against various bacterial and fungal strains (Senthilkumar et al., 2021).

Anticancer Potential

• The synthesized compounds exhibit promising anticancer activities, particularly against breast cancer cell lines. The research underscores the importance of structural characterization and the potential therapeutic applications of these compounds in oncology (Senthilkumar et al., 2021).

Pharmacological Screening

• Another aspect of research on these compounds is pharmacological screening for various activities, including antimicrobial and anticancer properties. The compounds derived from 3-(1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)pyrazine-2-carboxamide have been tested for their effectiveness against different diseases, indicating a broad spectrum of potential pharmacological applications (Bondock, 2015).